2-Methoxy-4-nitro-benzoic acid ethyl ester, 97%

• IUPAC Name: ethyl 2-methoxy-4-nitrobenzoate
• InChI: InChI=1S/C10H11NO5/c1-3-16-10(12)8-5-4-7(11(13)14)6-9(8)15-2/h4-6H,3H2,1-2H3
• InChI Key: CHTSRBLYVZWEQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])OC
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol

Description

2-Methoxy-4-nitro-benzoic acid ethyl ester is a derivative of 2-Methoxy-4-nitrobenzoic acid. The molecular formula of 2-Methoxy-4-nitrobenzoic acid is C8H7NO5 and it has an average mass of 197.145 Da. It is an alkoxybenzoic acid derivative.

Synthesis Analysis

2-Methoxy-4-nitrobenzoic acid has been reported to be synthesized by reacting 2-hydroxy-4-nitrobenzoic acid with methyl iodide. The reaction was characterized by 1H and 13C-NMR spectra.

Molecular Structure Analysis

The molecular structure of 2-Methoxy-4-nitrobenzoic acid can be analyzed using the ChemSpider ID 68287. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Scientific Research Applications

Nonlinear Optical (NLO) Materials

• NLO materials find applications in laser spectroscopy, optical modulators, optical communication, and data storage. Ethyl 2-methoxy-4-nitrobenzoate exhibits NLO properties due to its conjugated π-electron system. .

Benzylic Position Reactions

• The benzylic position in this compound is reactive. It undergoes various reactions, including:
  • .
  • .

Continuous-Flow Synthesis of Benzocaine

• Researchers have used Ethyl 2-methoxy-4-nitrobenzoate in the synthesis of benzocaine, a local anesthetic. .

Mechanism of Action

Target of Action

Ethyl 2-methoxy-4-nitrobenzoate, also known as 2-Methoxy-4-nitro-benzoic acid ethyl ester, is a type of nitro compound Nitro compounds are a significant class of nitrogen derivativesNitro compounds generally interact with various biological molecules due to their high reactivity .

Mode of Action

The nitro group (−NO2) is a hybrid of two equivalent resonance structures, resulting in a full positive charge on nitrogen and a half-negative charge on each oxygen . This polar character influences the compound’s interaction with its targets.

Biochemical Pathways

Nitro compounds can be prepared in several ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These reactions suggest that nitro compounds like Ethyl 2-methoxy-4-nitrobenzoate could potentially influence a variety of biochemical pathways.

Pharmacokinetics

The polar character of the nitro group in nitro compounds results in lower volatility compared to ketones of about the same molecular weight . This could potentially influence the compound’s bioavailability.